Cas no 2088749-74-8 (Dapagliflozin Impurity 157)

• Product Name: Dapagliflozin Impurity 157
• CAS No: 2088749-74-8
• MF: C₂₁H₂₅ClO₇
• MW: 424.872006177902
• CID: 5667384
• Update Time: 2023-09-11

Dapagliflozin Impurity 157 Chemical and Physical Properties

Names and Identifiers

• Dapagliflozin Impurity 157
• D-Glucose, 1-C-[4-chloro-3-[(4-ethoxyphenyl)methyl]phenyl]-

• Inchi： 1S/C21H25ClO7/c1-2-29-15-6-3-12(4-7-15)9-14-10-13(5-8-16(14)22)18(25)20(27)21(28)19(26)17(24)11-23/h3-8,10,17,19-21,23-24,26-28H,2,9,11H2,1H3/t17-,19-,20+,21+/m1/s1
• InChI Key： MHCCOYDGAGOVAQ-PBASOCQRSA-N
• SMILES： O=C(C1=CC=C(Cl)C(CC2=CC=C(OCC)C=C2)=C1)[C@@H]([C@H]([C@@H]([C@@H](CO)O)O)O)O

Experimental Properties

• Density: 1.379±0.06 g/cm3(Predicted)
• Boiling Point: 714.4±60.0 °C(Predicted)
• pka: 11.73±0.20(Predicted)